Cas no 1552785-62-2 (4-chloro-2-(5-chlorothiophen-2-yl)phenol)

• Product Name: 4-chloro-2-(5-chlorothiophen-2-yl)phenol
• CAS No: 1552785-62-2
• MF: C₁₀H₆Cl₂OS
• MW: 245.125039577484
• MDL: MFCD25995009
• CID: 5190764
• PubChem ID: 83129974
• Update Time: 2025-06-11

4-chloro-2-(5-chlorothiophen-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-chloro-2-(5-chloro-2-thienyl)-
• 4-chloro-2-(5-chlorothiophen-2-yl)phenol

• MDL： MFCD25995009
• Inchi： 1S/C10H6Cl2OS/c11-6-1-2-8(13)7(5-6)9-3-4-10(12)14-9/h1-5,13H
• InChI Key： UFIMRRJBTZMKLO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1C1SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-chloro-2-(5-chlorothiophen-2-yl)phenol

Introduction to 4-chloro-2-(5-chlorothiophen-2-yl)phenol (CAS No. 1552785-62-2)

4-chloro-2-(5-chlorothiophen-2-yl)phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1552785-62-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic aromatic derivatives, featuring both chloro and thiophene functional groups, which contribute to its unique chemical properties and potential biological activities.

The structural framework of 4-chloro-2-(5-chlorothiophen-2-yl)phenol consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with a thiophene ring that is also chlorinated at the 5-position. This particular arrangement of substituents imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 4-chloro-2-(5-chlorothiophen-2-yl)phenol has been explored for its potential applications in medicinal chemistry. The combination of a phenolic hydroxyl group and electron-withdrawing chloro substituents on both the benzene and thiophene moieties suggests possible bioactivity against various diseases. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological investigation.

One of the most compelling aspects of 4-chloro-2-(5-chlorothiophen-2-yl)phenol is its role in the development of novel materials. The conjugated system formed by the benzene and thiophene rings, along with the electron-deficient nature introduced by the chloro groups, makes it an excellent candidate for organic electronic applications. Researchers have been investigating its use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other advanced optoelectronic devices. The compound's ability to absorb and emit light in specific regions of the spectrum, coupled with its thermal stability, positions it as a strong contender for these technologies.

The synthesis of 4-chloro-2-(5-chlorothiophen-2-yl)phenol involves multi-step organic transformations that highlight its synthetic versatility. One common approach involves the condensation of 4-chlorophenol with 5-bromothiophene under palladium-catalyzed conditions, followed by further functionalization to introduce additional chloro groups. These synthetic strategies underscore the compound's importance as a building block in fine chemical synthesis.

Recent advancements in computational chemistry have also shed new light on the properties of 4-chloro-2-(5-chlorothiophen-2-yl)phenol. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These computational approaches are complementing experimental work, allowing for a more holistic understanding of the compound's behavior.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of 4-chloro-2-(5-chlorothiophen-2-yl)phenol. Its structural features suggest possible applications in anti-inflammatory, antimicrobial, and anticancer therapies. While extensive clinical trials are still needed to confirm these hypotheses, early preclinical studies have shown encouraging results. The compound's ability to modulate key biological pathways has sparked interest among researchers looking for new drug candidates.

Moreover, 4-chloro-2-(5-chlorothiophen-2-yl)phenol has found utility in agrochemical research. Its structural motifs are similar to those found in many active ingredients used in pesticides and herbicides. By leveraging its reactivity and bioactivity, scientists are developing novel compounds that could offer improved efficacy and environmental safety profiles.

The environmental impact of using 4-chloro-2-(5-chlorothiophen-2-yl)phenol is another critical consideration. While halogenated compounds can pose challenges in terms of persistence and toxicity, responsible handling and disposal practices can mitigate these risks. Ongoing research is focused on developing greener synthetic routes that minimize waste and reduce environmental footprint.

In conclusion, 4-chloro-2-(5-chlorothiophen-2-yl)phenol (CAS No. 1552785-62-2) is a multifaceted compound with significant potential across multiple domains of chemistry and materials science. Its unique structure, reactivity, and bioactivity make it a valuable asset for researchers working on pharmaceuticals, advanced materials, and agrochemicals. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges facing modern science.